Liver Metabolic Diseases

Description

Liver metabolic diseases encompass a broad spectrum of conditions where the liver's intricate metabolic functions are impaired. These disorders can arise from genetic defects, environmental factors, or a combination thereof, leading to abnormal processing of carbohydrates, fats, proteins, vitamins, or minerals. Manifestations range from asymptomatic elevations in liver enzymes to severe liver failure, fibrosis, cirrhosis, and systemic complications affecting multiple organ systems. Early diagnosis and targeted management are crucial to prevent progressive liver damage and improve patient outcomes.